Cas no 57310-39-1 (2-bromo-1-chloro-4-methylbenzene)

• Product Name: 2-bromo-1-chloro-4-methylbenzene
• CAS No: 57310-39-1
• MF: C₇H₆BrCl
• MW: 205.479540348053
• MDL: MFCD00079710
• CID: 89939
• PubChem ID: 284147
• Update Time: 2025-11-02

2-bromo-1-chloro-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-chlorotoluene
• 3 3-Bromo-4-Chloro Toluene
• 4-Chluoro-3-bromotoluene
• 2-bromo-1-chloro-4-methylBenzene
• 2-Bromo-1-chloro-4-methyl-benzene
• 2-bromanyl-1-chloranyl-4-methyl-benzene
• MFCD00079710
• SY017112
• A831588
• 3-bromo-4-chlorotoluene, AldrichCPR
• EN300-247803
• NSC-139876
• GS-3481
• UWXPTVKKHVOZLJ-UHFFFAOYSA-N
• DTXSID40300899
• NSC 139876
• SCHEMBL507011
• FT-0615150
• NSC139876
• Benzene, 2-bromo-1-chloro-4-methyl-
• AKOS005145628
• A831387
• 3-Bromo-4-Chloro Toluene
• 57310-39-1
• AM20060126
• CS-W002337
• 3-bromo-4-chloro-toluene;3-bromo-4-chlorotoluene
• DB-022332
• 3-Bromo-4-chloro-toluene, ; 2-Bromo-1-chloro-4-methylbenzene; 3-Bromo-4-chlorotoluene; NSC 139876
• 2-bromo-1-chloro-4-methylbenzene

• MDL： MFCD00079710
• Inchi： 1S/C7H6BrCl/c1-5-2-3-7(9)6(8)4-5/h2-4H,1H3
• InChI Key： UWXPTVKKHVOZLJ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(C)=C1)Cl

Computed Properties

• Exact Mass: 203.93400
• Monoisotopic Mass: 203.934
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 94.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.6
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.550(lit.)
• Melting Point: No data available
• Boiling Point: 229.1℃ at 760 mmHg
• Flash Point: 104.5℃
• Refractive Index: 1.566
• PSA: 0.00000
• LogP: 3.41090
• Vapor Pressure: No data available

2-bromo-1-chloro-4-methylbenzene Security Information

• Signal Word：Warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 22-51/53
• Safety Instruction： 61
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 2-bromo-1-chloro-4-methylbenzene

Comprehensive Overview of 2-Bromo-1-Chloro-4-Methylbenzene (CAS No. 57310-39-1)

2-Bromo-1-chloro-4-methylbenzene (CAS No. 57310-39-1) is a halogenated aromatic compound widely utilized in organic synthesis and industrial applications. Its molecular structure, featuring a bromine atom at the 2-position, a chlorine atom at the 1-position, and a methyl group at the 4-position of the benzene ring, makes it a versatile intermediate for pharmaceuticals, agrochemicals, and specialty chemicals. The compound’s unique reactivity profile has garnered significant attention in recent years, particularly in the context of sustainable chemistry and green synthesis.

In the realm of pharmaceutical research, 2-bromo-1-chloro-4-methylbenzene serves as a critical building block for the development of active pharmaceutical ingredients (APIs). Researchers frequently explore its use in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, to construct complex molecular architectures. This aligns with the growing demand for efficient synthetic methodologies and cost-effective drug discovery—topics frequently searched in academic and industrial databases.

The compound’s role in agrochemical formulations is equally noteworthy. With the global focus on crop protection and pesticide innovation, 57310-39-1 is often investigated for its potential to derivatize herbicides and fungicides. Its halogenated structure enables selective modifications, addressing contemporary challenges like resistance management and environmental persistence—key concerns highlighted in recent scientific literature and regulatory discussions.

From a material science perspective, 2-bromo-1-chloro-4-methylbenzene contributes to the synthesis of advanced polymers and liquid crystals. Its incorporation into high-performance materials is driven by the need for thermal stability and electronic tunability, particularly in OLED technology and flexible electronics. These applications resonate with trending searches around next-generation displays and wearable devices.

Analytical characterization of CAS No. 57310-39-1 typically involves techniques like GC-MS, NMR spectroscopy, and HPLC, ensuring purity and compliance with industry standards. Recent advancements in analytical chemistry have streamlined its quantification in complex matrices, a topic frequently queried by quality control professionals. Additionally, its storage stability and handling protocols are often discussed in safety data sheets (SDS) and technical bulletins.

Environmental and regulatory aspects of 2-bromo-1-chloro-4-methylbenzene are increasingly scrutinized under frameworks like REACH and EPA guidelines. Studies on its biodegradability and ecotoxicology are pivotal for ensuring sustainable use, reflecting the broader shift toward green chemistry principles. This aligns with search trends focusing on eco-friendly alternatives and regulatory compliance in chemical manufacturing.

In summary, 2-bromo-1-chloro-4-methylbenzene (CAS No. 57310-39-1) exemplifies the intersection of synthetic utility and industrial relevance. Its applications span pharmaceuticals, agrochemicals, and advanced materials, while its study addresses pressing questions in sustainability and analytical rigor. As research continues to evolve, this compound remains a focal point for innovation across multiple scientific disciplines.